Cas no 1805196-39-7 (3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805196-39-7
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926424
• Update Time: 2025-10-29

3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-3-1-2-4(6(9)10)11-5(3)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： CHQHJSNQXPQNCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)F)=NC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Application of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805196-39-7) in Chemical Biology and Pharmaceutical Research

3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1805196-39-7) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in agrochemical and pharmaceutical applications. Recent studies highlight its role as a key building block for the development of fungicides, herbicides, and potential therapeutic agents. This compound's unique structural features, including the difluoromethyl group and pyridine core, contribute to its enhanced reactivity and biological activity, making it a subject of intense research in chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid in the synthesis of novel antifungal agents. Researchers utilized this compound to develop derivatives that exhibited potent inhibitory activity against Candida albicans and Aspergillus fumigatus, with MIC values ranging from 0.5 to 2 μg/mL. The presence of the difluoromethyl group was found to significantly enhance membrane permeability and target binding affinity, suggesting its potential for addressing drug-resistant fungal infections.

In agrochemical applications, a recent patent (WO2023051234) disclosed innovative herbicidal compositions incorporating 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid as a core structure. Field trials demonstrated exceptional weed control efficacy against broadleaf weeds, with 90-95% inhibition at application rates as low as 50 g/ha. The compound's mode of action appears to involve inhibition of acetolactate synthase (ALS), a critical enzyme in branched-chain amino acid biosynthesis, though detailed mechanistic studies are ongoing.

Structural optimization studies have revealed interesting structure-activity relationships (SAR) for this compound. Research published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified the carboxylic acid moiety and chlorine position, identifying that the 2-carboxylic acid configuration maintains optimal hydrogen bonding capacity while the 3-chloro substitution enhances lipophilicity. These findings provide valuable guidance for further molecular design efforts targeting specific biological applications.

The synthetic accessibility of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid has been significantly improved through recent methodological advances. A 2024 report in Organic Process Research & Development described a scalable, continuous-flow synthesis route achieving 85% overall yield with >99% purity. This process innovation addresses previous challenges in large-scale production, particularly concerning the introduction of the difluoromethyl group under mild conditions, potentially enabling broader commercial applications.

Emerging research suggests potential therapeutic applications beyond antimicrobial uses. Preliminary in vitro studies indicate that certain derivatives show promising activity as kinase inhibitors, particularly against JAK3 and TYK2 kinases involved in inflammatory pathways. While still in early stages, these findings open new avenues for developing immunomodulatory drugs based on this chemical scaffold.

Environmental and toxicological assessments of 3-Chloro-6-(difluoromethyl)pyridine-2-carboxylic acid have progressed significantly. Recent ecotoxicity studies demonstrate favorable biodegradation profiles (70-80% degradation within 28 days in standard OECD tests) and low acute toxicity to non-target organisms (LC50 > 100 mg/L for fish and Daphnia), supporting its consideration for sustainable agrochemical development. However, researchers emphasize the need for continued monitoring of potential bioaccumulation effects due to the compound's moderate lipophilicity (logP ≈ 2.1).

Future research directions appear focused on expanding the structural diversity of derivatives and exploring novel biological targets. Computational modeling approaches, particularly quantum mechanical calculations and molecular dynamics simulations, are being increasingly employed to predict optimal substitution patterns and understand binding interactions at atomic resolution. These in silico methods, combined with high-throughput screening platforms, promise to accelerate the discovery of new applications for this versatile chemical building block.